Cas no 2377608-35-8 ((3-chloro-2-fluoro-5-nitrophenyl)boronic acid)
(3-Chloro-2-fluoro-5-nitrophenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its halogen and nitro substituents enhance reactivity and selectivity, making it valuable for constructing complex aromatic frameworks in pharmaceuticals and agrochemicals. The compound exhibits good stability under standard handling conditions and demonstrates compatibility with a range of catalysts and substrates. Its structural features allow for further functionalization, enabling precise modifications in target molecules. This reagent is particularly useful in medicinal chemistry for the development of bioactive compounds, offering reliable performance in demanding synthetic applications.
2377608-35-8 structure
Product Name:(3-chloro-2-fluoro-5-nitrophenyl)boronic acid
CAS No:2377608-35-8
MF:C6H4BClFNO4
MW:219.362664222717
CID:5523883
PubChem ID:134128492
Update Time:2025-05-27
(3-chloro-2-fluoro-5-nitrophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-2-fluoro-5-nitrophenylboronic acid
- (3-chloro-2-fluoro-5-nitrophenyl)boronic acid
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- Inchi： 1S/C6H4BClFNO4/c8-5-2-3(10(13)14)1-4(6(5)9)7(11)12/h1-2,11-12H
- InChI Key： AXZZVNHNUJDLNN-UHFFFAOYSA-N
- SMILES： B(C1=CC([N+]([O-])=O)=CC(Cl)=C1F)(O)O
Experimental Properties
- Density: 1.62±0.1 g/cm3(Predicted)
- Boiling Point: 393.2±52.0 °C(Predicted)
- pka: 5.75±0.58(Predicted)
(3-chloro-2-fluoro-5-nitrophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1141816-0.05g |
(3-chloro-2-fluoro-5-nitrophenyl)boronic acid |
2377608-35-8 | 95% | 0.05g |
$395.0 | 2023-10-26 | |
| Enamine | EN300-1141816-0.1g |
(3-chloro-2-fluoro-5-nitrophenyl)boronic acid |
2377608-35-8 | 95% | 0.1g |
$414.0 | 2023-10-26 | |
| Enamine | EN300-1141816-0.25g |
(3-chloro-2-fluoro-5-nitrophenyl)boronic acid |
2377608-35-8 | 95% | 0.25g |
$432.0 | 2023-10-26 | |
| Enamine | EN300-1141816-0.5g |
(3-chloro-2-fluoro-5-nitrophenyl)boronic acid |
2377608-35-8 | 95% | 0.5g |
$451.0 | 2023-10-26 | |
| Enamine | EN300-1141816-1.0g |
(3-chloro-2-fluoro-5-nitrophenyl)boronic acid |
2377608-35-8 | 1g |
$470.0 | 2023-06-09 | ||
| Enamine | EN300-1141816-2.5g |
(3-chloro-2-fluoro-5-nitrophenyl)boronic acid |
2377608-35-8 | 95% | 2.5g |
$923.0 | 2023-10-26 | |
| Enamine | EN300-1141816-5.0g |
(3-chloro-2-fluoro-5-nitrophenyl)boronic acid |
2377608-35-8 | 5g |
$1364.0 | 2023-06-09 | ||
| Enamine | EN300-1141816-10.0g |
(3-chloro-2-fluoro-5-nitrophenyl)boronic acid |
2377608-35-8 | 10g |
$2024.0 | 2023-06-09 | ||
| Enamine | EN300-1141816-1g |
(3-chloro-2-fluoro-5-nitrophenyl)boronic acid |
2377608-35-8 | 95% | 1g |
$470.0 | 2023-10-26 | |
| Enamine | EN300-1141816-5g |
(3-chloro-2-fluoro-5-nitrophenyl)boronic acid |
2377608-35-8 | 95% | 5g |
$1364.0 | 2023-10-26 |
(3-chloro-2-fluoro-5-nitrophenyl)boronic acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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